Cas no 159418-20-9 ()

• CAS No: 159418-20-9
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 6766810
• PubChem ID: 10931507
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H8O3/c8-7-9-4-5-2-1-3-6(5)10-7/h1,3,5-6H,2,4H2/t5-,6-/m1/s1
• InChI Key： QWLMQYIOKABSSG-PHDIDXHHSA-N
• SMILES： O1C(=O)OC[C@H]2CC=C[C@@H]12

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes